Cas no 88373-13-1 (Benzoic acid, 2-(2-aminophenoxy)-)

• Product Name: Benzoic acid, 2-(2-aminophenoxy)-
• CAS No: 88373-13-1
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 634947
• PubChem ID: 21461060
• Update Time: 2025-04-19

Benzoic acid, 2-(2-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-aminophenoxy)-
• 2-(2-aminophenoxy)benzoic acid
• SCHEMBL2191708
• KQLBYMZZENFURT-UHFFFAOYSA-N
• DTXSID90614271
• 88373-13-1

• Inchi： 1S/C13H11NO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,14H2,(H,15,16)
• InChI Key： KQLBYMZZENFURT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.6Ų